Cas no 1514041-56-5 (ethyl 2-(1-methoxyethyl)-6-oxo-1H-pyrimidine-5-carboxylate)

• Product Name: ethyl 2-(1-methoxyethyl)-6-oxo-1H-pyrimidine-5-carboxylate
• CAS No: 1514041-56-5
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5274117
• Update Time: 2025-10-28

ethyl 2-(1-methoxyethyl)-6-oxo-1H-pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-methoxyethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• ethyl 2-(1-methoxyethyl)-6-oxo-1H-pyrimidine-5-carboxylate

• Inchi： 1S/C10H14N2O4/c1-4-16-10(14)7-5-11-8(6(2)15-3)12-9(7)13/h5-6H,4H2,1-3H3,(H,11,12,13)
• InChI Key： QQOMAEHKAXCABO-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=NC=C(C(=O)OCC)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 360
• XLogP3: 0
• Topological Polar Surface Area: 77

Additional information on ethyl 2-(1-methoxyethyl)-6-oxo-1H-pyrimidine-5-carboxylate

Comprehensive Overview of Ethyl 2-(1-Methoxyethyl)-6-oxo-1H-Pyrimidine-5-Carboxylate (CAS 1514041-56-5)

Ethyl 2-(1-methoxyethyl)-6-oxo-1H-pyrimidine-5-carboxylate (CAS 1514041-56-5) is a specialized organic compound belonging to the pyrimidine family, a class of heterocyclic aromatic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining an ethyl ester group, a methoxyethyl substituent, and a 6-oxo-1H-pyrimidine core, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and its relevance to green chemistry initiatives.

The growing demand for sustainable synthetic methods has placed compounds like ethyl 2-(1-methoxyethyl)-6-oxo-1H-pyrimidine-5-carboxylate in the spotlight. With the rise of AI-driven drug discovery and computational chemistry, this molecule is often explored for its structure-activity relationships (SAR) and bioisosteric potential. Its CAS number 1514041-56-5 serves as a critical identifier in databases such as PubChem and Reaxys, where researchers query its physicochemical properties, synthetic routes, and safety profiles.

From a synthetic perspective, ethyl 2-(1-methoxyethyl)-6-oxo-1H-pyrimidine-5-carboxylate is synthesized via multi-step organic reactions, often involving condensation, cyclization, and esterification processes. Its methoxyethyl side chain enhances solubility in polar solvents, a feature valuable for high-throughput screening in medicinal chemistry. Recent publications highlight its utility as a building block for N-heterocyclic scaffolds, which are pivotal in designing kinase inhibitors and antiviral agents.

In the context of user search trends, queries such as "pyrimidine derivatives in drug design", "CAS 1514041-56-5 applications", and "green synthesis of heterocycles" reflect the compound's relevance. Environmental concerns have also driven interest in solvent-free reactions and catalytic methods for producing such intermediates. Analytical techniques like NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring purity for downstream applications.

Beyond pharmaceuticals, ethyl 2-(1-methoxyethyl)-6-oxo-1H-pyrimidine-5-carboxylate finds niche applications in material science, particularly in the development of organic semiconductors and ligands for metal-organic frameworks (MOFs). Its electron-rich pyrimidine ring contributes to π-stacking interactions, a property exploited in optoelectronic devices. As industries prioritize biodegradable materials, this compound’s derivatization potential aligns with circular economy goals.

Regulatory and safety data sheets (SDS) for CAS 1514041-56-5 emphasize standard laboratory precautions, though it is not classified as hazardous under current guidelines. Storage recommendations typically include cool, dry conditions away from strong oxidizers. The compound’s stability and compatibility with common reagents make it a pragmatic choice for industrial-scale synthesis.

In summary, ethyl 2-(1-methoxyethyl)-6-oxo-1H-pyrimidine-5-carboxylate (CAS 1514041-56-5) exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability across life sciences and advanced materials ensures continued research interest, while sustainability-driven synthesis methods address contemporary environmental challenges. For researchers, this compound represents both a tool and a target in the quest for novel functional molecules.